Cas no 3859-41-4 (Cyclopentane-1,3-dione)

Cyclopentane-1,3-dione structure
Cyclopentane-1,3-dione structure
Product Name:Cyclopentane-1,3-dione
CAS No:3859-41-4
MF:C5H6O2
MW:98.0999417304993
MDL:MFCD00001405
CID:44542
PubChem ID:77466
Update Time:2025-04-18

Cyclopentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane-1,3-dione
    • Cyclopentanedione
    • 1,3-Cyclopentanedione
    • 2-acetylcyclopentane-1,3-dione
    • 1,3-Cyclopentadione
    • NSC 364015
    • cyclopentane-1,3-quinone
    • SY003377
    • DTXSID90191911
    • CHEBI:41456
    • AKOS000278923
    • 3859-41-4
    • 1,3-cyclopentandione
    • 1,3cyclopentadione
    • CHEMBL224233
    • UNII-98107S5K06
    • CEJ
    • Q27104474
    • InChI=1/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
    • 1,3-cyclopentane dione
    • AM20100026
    • BDBM7813
    • AB01329887-02
    • NSC364015
    • NS00030423
    • 1,3-Cyclopentanedione, 97%
    • NCGC00336891-01
    • MFCD00001405
    • F0001-1098
    • 1.3-CYCLOPENTANEDIONE
    • LOGSONSNCYTHPS-UHFFFAOYSA-
    • W-111717
    • NSC-364015
    • STR07692
    • 98107S5K06
    • HY-75355
    • 1,3 cyclopentadione
    • AC-1796
    • cyclopentan-1,3-dione
    • A6527
    • EINECS 223-372-8
    • CS-D0815
    • EN300-35672
    • FT-0606601
    • PB47422
    • STK802459
    • Cyclopentane1,3dione
    • DB-081010
    • BBL011146
    • 1,3-Cyclopentadione; NSC 364015
    • DTXCID30114402
    • MDL: MFCD00001405
    • Inchi: 1S/C5H6O2/c6-4-1-2-5(7)3-4/h1-3H2
    • InChI Key: LOGSONSNCYTHPS-UHFFFAOYSA-N
    • SMILES: O=C1CC(CC1)=O
    • BRN: 1362728

Computed Properties

  • Exact Mass: 98.03680
  • Monoisotopic Mass: 98.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.4
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: White to off white crystalline powder
  • Density: 1.1008 (rough estimate)
  • Melting Point: 149-151 °C (lit.)
  • Boiling Point: 221.8°C at 760 mmHg
  • Flash Point: 80.1℃
  • Refractive Index: 1.4400 (estimate)
  • Water Partition Coefficient: Very soluble in water.
  • PSA: 34.14000
  • LogP: 0.30850

Cyclopentane-1,3-dione Security Information

Cyclopentane-1,3-dione Customs Data

  • HS CODE:29142900
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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